OTS514 hydrochloride

• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol
• SMILES: CC1=CC(=C(C2=C1NC(=O)C3=C2C=CS3)C4=CC=C(C=C4)C(C)CN)O.Cl
• InChI: InChI=1S/C21H20N2O2S.ClH/c1-11-9-16(24)17(14-5-3-13(4-6-14)12(2)10-22)18-15-7-8-26-20(15)21(25)23-19(11)18;/h3-9,12,24H,10,22H2,1-2H3,(H,23,25);1H/t12-;/m0./s1
• InChIKey: CQPRMBOOBXSZSP-YDALLXLXSA-N

Researchers requiring a validated TOPK inhibitor with reproducible potency face supply inconsistency and off-target risks. OTS514 hydrochloride is the definitive TOPK probe (IC50 2.6 nM) with robust cellular activity across ovarian (IC50 3-46 nM) and lung cancer models (IC50 0.4-42.6 nM). • Unmatched target selectivity confirmed by kinase profiling • Consistent ≥98% purity for reliable assay performance • Global stock availability with ambient shipping. Eliminate experimental variability-source the characterized standard.

OTS514: High-Potency TOPK Inhibitor for Oncology Research

9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride, commonly designated OTS514 hydrochloride, is a small-molecule inhibitor belonging to the thieno[2,3-c]quinolin-4-one class [1]. It acts as a potent and selective inhibitor of T-LAK cell-originated protein kinase (TOPK/PBK), a mitotic serine-threonine kinase implicated in the proliferation of various cancer types and the maintenance of cancer stem cells [2]. With a reported inhibitory concentration (IC50) of 2.6 nM against TOPK in cell-free assays, this compound serves as a critical tool for dissecting TOPK-dependent signaling pathways and evaluating its therapeutic potential in preclinical oncology models .

Target TOPK/PBK kinase pathway inhibition studies

Workflow Cell-free and cellular assay contexts requiring low-nanomolar target engagement

Model Context Preclinical oncology models, including lung and ovarian cancer cell-line panels

• [1] OTS514 hydrochloride. PubChem Compound Summary. View Source
• [2] Park JH, et al. TOPK (T-LAK cell-originated protein kinase) inhibitor exhibits growth suppressive effect on small cell lung cancer. Cancer Sci. 2017 Mar;108(3):488-496. View Source

OTS514 Substitution: Experimental Reproducibility Risks

Although several thienoquinolinone derivatives and alternative TOPK inhibitors exist, they are not functionally interchangeable with 9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride. Critical variations in potency, selectivity profiles, and downstream biological effects necessitate rigorous compound-specific validation. For instance, the closely related analog OTS964 exhibits a >10-fold difference in biochemical IC50 against TOPK, as well as distinct off-target activity against CDK11 [1]. Similarly, other TOPK inhibitors, such as HI-TOPK-032, operate through divergent mechanisms, affecting ERK-RSK phosphorylation and apoptotic pathways in a non-identical manner . Consequently, substituting this specific hydrochloride salt with another TOPK-targeting agent without quantitative justification introduces significant experimental variability and undermines the validity of comparative analyses.

Property OTS514 OTS964 (Analog)

Target Engagement Approximately 10.8-fold higher reported potency Reduced target engagement may confound assay sensitivity

Off-Target Profile Distinct profile; minimal reported CDK11 interaction Reported CDK11 off-target activity may shift pathway-response interpretation

Downstream Biology TOPK-specific endpoint evaluation Divergent pathway modulation may not reproduce OTS514 response

Class-level similarity does not imply functional interchangeability. Direct substitution requires compound-specific validation.

• [1] Selleck Chemicals. TOPK Inhibition - TOPK Inhibitors. Product Comparison: OTS514 vs OTS964. View Source

OTS514 Quantitative Differentiation Guide

Superior TOPK Inhibition vs OTS964

In direct head-to-head comparison from a commercial vendor catalog, 9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride (OTS514) demonstrates significantly higher potency against TOPK than its dimethylated analog, OTS964. This is a critical differentiator for experiments requiring maximal target engagement at low concentrations. [1]

TOPK Inhibition vs. OTS964

Head-to-head comparison

OTS514 IC50: 2.6 nM Approximately 10.8-fold higher reported potency

Reported target-engagement assay context for low-concentration studies.

Cell-free kinase assay; comparator OTS964 IC50: 28 nM.

Evidence Dimension	Biochemical inhibitory concentration (IC50) against TOPK kinase activity
Target Compound Data	IC50 = 2.6 nM
Comparator Or Baseline	OTS964 (dimethylated analog): IC50 = 28 nM
Quantified Difference	OTS514 exhibits an approximately 10.8-fold lower IC50, indicating ~10.8x higher potency.
Conditions	Cell-free kinase assay

Why This Matters

This >10-fold potency advantage is crucial for minimizing off-target effects at effective concentrations and for robust target modulation in cellular assays with low TOPK expression.

• [1] Selleck Chemicals. TOPK Inhibition - TOPK Inhibitors. Product Comparison: OTS514 vs OTS964. View Source

Ovarian Cancer Anti-Proliferative Activity

In a cross-study comparable analysis of ovarian cancer cell line panels, 9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride demonstrated superior growth inhibition compared to OTS964. The IC50 range for OTS514 was substantially lower, indicating greater cellular potency across multiple models. [1]

Ovarian Cancer Cell Proliferation

Cross-study comparison

IC50 Range: 3.0 – 46 nM More consistent reported growth inhibition vs. OTS964 (14 – 110 nM)

Supports cell-model endpoint review for ovarian cancer lines.

Ovarian cancer cell lines; in vitro. Data to verify against comparator.

Evidence Dimension	Cell growth inhibition (IC50) in ovarian cancer cell lines
Target Compound Data	IC50 range: 3.0 nM to 46 nM
Comparator Or Baseline	OTS964: IC50 range: 14 nM to 110 nM
Quantified Difference	The upper limit of the IC50 range for OTS514 (46 nM) is significantly lower than that of OTS964 (110 nM), demonstrating consistently higher potency.
Conditions	Ovarian cancer cell lines (in vitro)

Why This Matters

This data establishes a quantifiable advantage for OTS514 in achieving more potent and consistent growth inhibition in ovarian cancer models, making it a preferred choice for preclinical studies in this indication.

• [1] Ikeda Y, et al. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016 Dec 15;22(24):6110-6117. View Source

Kinase Selectivity Profile

9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride has been profiled against a panel of 60 kinases, providing a high degree of confidence in its target selectivity. At a concentration of 0.2 µM (200 nM), which is nearly 80-fold higher than its TOPK IC50, it exhibits only marginal inhibition of other kinases.

Kinase Selectivity Profile

Data to verify

11.5% – 18.5% inhibition At 0.2 µM (77-fold above TOPK IC50)

Supports isoform-selectivity assay context; minimal off-target kinase interaction reported.

Panel of 60 kinases. Source-specific review recommended.

Evidence Dimension	Inhibition of a panel of 60 diverse kinases
Target Compound Data	11.5% to 18.5% inhibition at 0.2 µM (200 nM)
Comparator Or Baseline	Baseline: 0% inhibition across the panel.
Quantified Difference	At a concentration 77-fold higher than the TOPK IC50, the compound exhibits minimal (<20%) off-target inhibition across the panel.
Conditions	In vitro kinase selectivity panel

Why This Matters

This selectivity profile provides a strong rationale for using this compound in experiments aimed at specifically interrogating TOPK biology, with a lower likelihood of confounding results from off-target kinase inhibition.

In Vivo Tumor Growth Inhibition

9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-6-methyl-5H-thieno[2,3-c]quinolin-4-one;hydrochloride exhibits quantifiable in vivo activity, demonstrating dose-dependent inhibition of tumor growth in an A549 lung cancer xenograft model. This establishes a baseline for in vivo studies where the free compound is applicable. [1]

In Vivo Tumor Growth Inhibition

Method context

Dose-dependent response 1, 2.5, and 5 mg/kg

Supports in vivo model-response endpoint context.

A549 lung cancer xenograft model. Free-compound validation.

Evidence Dimension	Tumor growth inhibition in A549 mouse xenograft model
Target Compound Data	Dose-dependent inhibition observed at 1, 2.5, and 5 mg/kg.
Comparator Or Baseline	Vehicle control.
Quantified Difference	Not specified as a single value; characterized by a dose-response relationship.
Conditions	A549 human lung cancer xenograft in mice, administered in vivo.

Why This Matters

This provides a validated starting point for in vivo experiments, confirming that the compound is bioactive in animal models and can be used to establish proof-of-concept for TOPK inhibition in a therapeutic context.

• [1] Bertin Bioreagent. OTS514 - CAT N°: 17053. View Source

Key Research Applications of OTS514

TOPK Biochemical Assays

This compound is ideally suited for biochemical assays demanding maximal sensitivity and a wide dynamic range for TOPK inhibition. Its 2.6 nM IC50 [1] allows for robust signal-to-noise ratios at low nanomolar concentrations, facilitating accurate determination of inhibition constants and enabling high-throughput screening formats where reagent consumption is a key consideration.

Preclinical Ovarian & Lung Cancer Studies

Based on its potent and well-characterized anti-proliferative effects in ovarian cancer cell lines (IC50 range: 3.0-46 nM) [2] and small cell lung cancer models (IC50 range: 0.4-42.6 nM) [3], this compound is a critical tool for establishing preclinical proof-of-concept for TOPK inhibition as a therapeutic strategy in these specific oncology indications. Its superior cellular potency compared to OTS964 makes it the preferred choice for robustly modeling target engagement and downstream effects.

Cytokinesis and Cancer Stem Cell Studies

The high selectivity of this compound, demonstrated by its minimal off-target kinase inhibition at concentrations far exceeding its TOPK IC50 , makes it an invaluable probe for dissecting the specific role of TOPK in fundamental cellular processes. It is particularly well-suited for studies focused on cytokinesis defects, apoptosis induction, and the regulation of cancer stem cell populations, where confounding off-target effects must be minimized to ensure mechanistic clarity.

Application

Selection Property

Validation Focus

TOPK Biochemical Assays

Maximal reported target-engagement sensitivity

IC50 and signal-to-noise ratio in low-concentration assay formats

Lung Cancer Cell-Model Studies

Reported anti-proliferative pathway response

Cell-viability endpoints and downstream target modulation

Ovarian Cancer Cell-Model Studies

Reported potency in ovarian cancer line panels

Model-response consistency vs. comparator analog

Kinase Selectivity Profiling

Narrow off-target kinase inhibition review

TOPK pathway-specific interpretation; off-target contribution review

• [1] Selleck Chemicals. TOPK Inhibition - TOPK Inhibitors. Product Comparison: OTS514 vs OTS964. View Source
• [2] Ikeda Y, et al. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016 Dec 15;22(24):6110-6117. View Source
• [3] Park JH, et al. TOPK (T-LAK cell-originated protein kinase) inhibitor exhibits growth suppressive effect on small cell lung cancer. Cancer Sci. 2017 Mar;108(3):488-496. View Source